Cas no 1006440-77-2 (2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol)

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol structure
1006440-77-2 structure
Product Name:2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol
CAS No:1006440-77-2
MF:C7H11N3O3
MW:185.180541276932
CID:2139538
PubChem ID:19616956
Update Time:2025-04-21

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethanol
    • 1006440-77-2
    • 2-(3,5-dimethyl-4-nitropyrazol-1-yl)ethanol
    • AKOS000114480
    • XAEQUNXMNQYLSK-UHFFFAOYSA-N
    • SCHEMBL12479809
    • DB-354751
    • STK400080
    • Inchi: 1S/C7H11N3O3/c1-5-7(10(12)13)6(2)9(8-5)3-4-11/h11H,3-4H2,1-2H3
    • InChI Key: XAEQUNXMNQYLSK-UHFFFAOYSA-N
    • SMILES: OCCN1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 185.080041g/mol
  • Monoisotopic Mass: 185.080041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 185.18g/mol
  • XLogP3: 0.1
  • Topological Polar Surface Area: 83.9Ų
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